Cas no 109786-59-6 (Thiophene, 2-(1E)-1-octenyl-)

• Product Name: Thiophene, 2-(1E)-1-octenyl-
• CAS No: 109786-59-6
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 1189228
• PubChem ID: 67245464
• Update Time: 2025-04-20

Thiophene, 2-(1E)-1-octenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(1E)-1-octenyl-
• 2-oct-1-enylthiophene
• DTXSID30736668
• 2-(OCT-1-EN-1-YL)THIOPHENE
• 109786-59-6

• Inchi： 1S/C12H18S/c1-2-3-4-5-6-7-9-12-10-8-11-13-12/h7-11H,2-6H2,1H3
• InChI Key： FWFLDHYCTYBCAX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=CCCCCCC

Computed Properties

• Exact Mass: 194.11292175g/mol
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds